Cas no 111052-00-7 (1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol)

• Product Name: 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol
• CAS No: 111052-00-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 3166818
• PubChem ID: 1380893
• Update Time: 2025-08-02

1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• Cambridge id 5175196
• Oprea1_544479
• 111052-00-7
• 1-methyl-3,4-dihydro-2H-quinolin-5-ol
• SCHEMBL13911374
• 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol

• Inchi： 1S/C10H13NO/c1-11-7-3-4-8-9(11)5-2-6-10(8)12/h2,5-6,12H,3-4,7H2,1H3
• InChI Key： KXWOBLZUGGGTLT-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CCCN2C

Computed Properties

• Exact Mass: 163.1
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol

Introduction to 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol (CAS No. 111052-00-7)

1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol, identified by its Chemical Abstracts Service (CAS) number 111052-00-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 1-position and a hydroxyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The tetrahydroquinoline core is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic molecules due to its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol contributes to its distinct pharmacophoric features, which have been explored in various preclinical studies. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more potent derivatives.

In recent years, there has been a surge in interest regarding tetrahydroquinoline derivatives as potential candidates for treating neurological disorders, infectious diseases, and cancer. The hydroxyl group at the 5-position of 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol serves as a versatile handle for further functionalization, allowing chemists to modulate its bioactivity through structural modifications. For instance, studies have demonstrated that introducing additional substituents at the 2- or 3-position can enhance binding affinity to specific protein targets.

One of the most compelling aspects of 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol is its potential role as an intermediate in the synthesis of more complex pharmacological agents. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to chronic diseases. Additionally, its stability under various reaction conditions makes it an attractive building block for large-scale synthesis.

The chemical properties of 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol are further illuminated by its spectroscopic characteristics. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton environments due to the presence of the methyl group and hydroxyl group, while mass spectrometry confirms its molecular weight with high accuracy. These analytical data are crucial for verifying the purity and identity of the compound during synthetic processes.

From a synthetic chemistry perspective, 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol exemplifies an elegant example of how functional group interconversion can lead to bioactive molecules. The compound can be derived from readily available precursors through multi-step reactions involving cyclization and reduction steps. Such synthetic pathways are often optimized for scalability and cost-effectiveness in industrial settings.

The pharmacological profile of 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol has been extensively evaluated in cell-based assays and animal models. Preliminary findings suggest that it exhibits moderate activity against certain bacterial strains and may possess anti-inflammatory properties. These observations have prompted further investigation into its mechanism of action and potential clinical applications.

Advances in green chemistry have also influenced the synthesis of 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol, with efforts focused on reducing solvent usage and minimizing waste generation. Catalytic methods employing transition metals have been particularly effective in achieving high yields while maintaining environmental sustainability. Such innovations align with global trends toward greener pharmaceutical manufacturing practices.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 1-Methyl-1,2,3,4-tetrahydroquinolin-5-ol. Molecular dynamics simulations have provided insights into how this molecule interacts with biological membranes and receptors at an atomic level. These simulations are complemented by quantum mechanical calculations that predict electronic properties essential for drug-receptor binding.

In conclusion,1-Methyl-1,two-hydroxy-tetrahydropyridine derivatives continue to be a rich area of research with significant implications for human health. The unique structural features of CAS No. 11105200 make it a promising candidate for further exploration in medicinal chemistry